Cas no 2225179-01-9 ((2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid)

• Product Name: (2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid
• CAS No: 2225179-01-9
• MF: C₁₁H₁₆BFN₂O₂
• MW: 238.07
• CID: 5142245
• PubChem ID: 133555124
• Update Time: 2025-06-29

(2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid
• G83024
• 2-Fluoro-4-(N-methylpiperazin-1-yl)phenylboronic acid
• MFCD24449018
• SY387061
• 2225179-01-9
• 2-Fluoro-4-(4-methyl-1-piperazinyl)phenylboronic Acid

• Inchi： 1S/C11H16BFN2O2/c1-14-4-6-15(7-5-14)9-2-3-10(12(16)17)11(13)8-9/h2-3,8,16-17H,4-7H2,1H3
• InChI Key： ZFHDVSVZKUZPSA-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCN(C)CC2)C=C1F)(O)O

Computed Properties

• Exact Mass: 238.1288861g/mol
• Monoisotopic Mass: 238.1288861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9Ų

Additional information on (2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid

Introduction to (2-Fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic Acid (CAS No. 2225179-01-9)

(2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2225179-01-9, is a boronic acid derivative featuring a fluoro-substituted phenyl ring linked to a piperazine moiety. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly in the realm of targeted drug design.

The significance of (2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid lies in its ability to serve as a key building block in the development of novel therapeutic compounds. Boronic acids are well-known for their role in forming reversible covalent bonds, which is a critical feature in drug design, enabling precise targeting and reduced toxicity. The presence of a fluoro-substituent enhances the metabolic stability and bioavailability of the resulting drug candidates, while the piperazine group contributes to favorable pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The fluoro-substituted phenyl ring interacts selectively with biological targets, improving the efficacy of the final drug product. Additionally, the piperazine moiety enhances solubility and permeability, making it an attractive scaffold for oral administration.

In clinical research, derivatives of (2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid have been investigated for their potential in modulating enzyme activity. For instance, studies have demonstrated its role in inhibiting tyrosine kinases, which are overactive in certain types of cancer. The boronic acid moiety facilitates tight binding to the active site of these enzymes, disrupting their function and thereby alleviating disease symptoms. This mechanism has opened new avenues for therapeutic intervention in oncology.

The incorporation of fluorine into pharmaceutical molecules is a strategic approach to improve their pharmacological properties. Fluorine atoms can influence metabolic pathways, enhance binding affinity, and increase chemical stability. In the context of (2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid, the fluorine substituent at the 2-position of the phenyl ring contributes to these benefits, making it an ideal candidate for further derivatization into high-potency drugs.

The piperazine group is another critical structural feature that influences the behavior of this compound. Piperazines are known for their ability to enhance blood-brain barrier penetration and improve oral bioavailability. This makes derivatives of (2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid particularly suitable for central nervous system (CNS) drugs. Recent studies have explored its use in developing antipsychotic and antidepressant medications, where its structural properties offer advantages over traditional scaffolds.

Synthetic methodologies for preparing (2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid have been refined to ensure high yield and purity. The synthesis typically involves boronation reactions followed by functional group transformations to introduce the fluoro and piperazine moieties. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to this compound, aligning with green chemistry principles.

The applications of this compound extend beyond oncology and CNS disorders. Researchers are exploring its potential in anti-inflammatory therapies, where kinase inhibition plays a pivotal role. Additionally, its structural framework suggests utility in developing treatments for neurodegenerative diseases, such as Alzheimer's and Parkinson's, by modulating protein-protein interactions relevant to these conditions.

The safety profile of derivatives derived from (2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid is another area of active investigation. Preclinical studies have indicated that these compounds exhibit moderate toxicity at high doses but demonstrate acceptable safety margins at therapeutic concentrations. This balance between efficacy and safety is crucial for advancing them into clinical trials and eventual market approval.

In conclusion, (2-fluoro-4-(4-methylpiperazin-1-yl)phenyl)boronic acid (CAS No. 2225179-01-9) represents a promising compound with diverse applications in pharmaceutical development. Its unique structural features make it an excellent intermediate for synthesizing kinase inhibitors and other therapeutic agents targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in modern medicine.